Cas no 82476-04-8 (2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E)-)

• Product Name: 2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E)-
• CAS No: 82476-04-8
• MF: C₉H₅Cl₃O
• MW: 235.494399785995
• MDL: MFCD09752199
• CID: 3273451
• PubChem ID: 13000422
• Update Time: 2025-10-29

2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E)-
• (2E)-3-(2,4-dichlorophenyl)acryloyl chloride
• ALBB-011754
• 3-(2,4-DICHLOROPHENYL)-2-PROPENOYLHLORIDE
• 82476-04-8
• VS-04814
• (E)-3-(2,4-dichlorophenyl)acryloyl chloride
• H26678
• SCHEMBL1193408
• BBL015041
• (E)-3-(2,4-dichlorophenyl)prop-2-enoyl chloride
• DTXSID50514703
• 39175-64-9
• STL197450
• AKOS005173522
• (2E)-3-(2,4-dichlorophenyl)prop-2-enoyl chloride
• MFCD09752199

• MDL： MFCD09752199
• Inchi： 1S/C9H5Cl3O/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H/b4-2+
• InChI Key： BEFNRKXKWVDOFW-DUXPYHPUSA-N
• SMILES： C(Cl)(=O)/C=C/C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 233.940598Da
• Monoisotopic Mass: 233.940598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E)-

Chemical Profile of 2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E) (CAS No. 82476-04-8)

2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E), identified by the Chemical Abstracts Service registry number CAS No. 82476-04-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of α,β-unsaturated acyl chlorides, characterized by its reactive α-carbonyl chloride functionality and a dichlorophenyl substituent at the third position. The (2E) designation indicates the stereochemistry of the double bond in the propenyl group, contributing to its unique chemical properties and reactivity.

The molecular structure of 3-(2,4-dichlorophenyl)-2-propenoic acid chloride consists of a conjugated system comprising an acrylate moiety linked to a chloro-substituted benzene ring. This structural arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of chlorine atoms at the 2 and 4 positions of the phenyl ring enhances electrophilicity, facilitating nucleophilic additions and transformations that are pivotal in drug discovery processes.

In recent years, there has been growing interest in exploring the applications of such substituted acyl chlorides in medicinal chemistry. The reactivity of α,β-unsaturated acyl chlorides allows for efficient introduction of acyl groups into various biological molecules, including peptides and heterocyclic scaffolds. Specifically, 3-(2,4-dichlorophenyl)-2-propenoic acid chloride has been investigated as a key building block in the synthesis of bioactive compounds. Its ability to undergo Michael additions, aldol reactions, and Diels-Alder cycloadditions makes it a versatile tool for constructing complex molecular architectures.

One notable area where this compound has found utility is in the development of novel therapeutic agents. Researchers have leveraged its reactivity to generate derivatives with potential pharmacological activity. For instance, studies have demonstrated its role in synthesizing inhibitors targeting enzymes involved in inflammatory pathways. The dichlorophenyl moiety contributes to enhanced binding affinity by interacting with specific pockets on protein targets, a strategy commonly employed in rational drug design.

The stereochemistry specified by the (2E) configuration plays a crucial role in determining the biological activity of derivatives derived from CAS No. 82476-04-8. Stereoisomers can exhibit significantly different pharmacokinetic profiles and target interactions, underscoring the importance of precise structural control during synthesis. Advances in asymmetric synthesis have enabled researchers to produce enantiomerically pure forms of this compound, opening doors for more targeted drug development.

Recent publications highlight the compound's application in generating libraries of novel molecules for high-throughput screening. Its compatibility with automated synthesis protocols makes it an attractive candidate for medicinal chemists seeking efficient access to structurally diverse compounds. Additionally, computational studies have been employed to predict reaction outcomes and optimize synthetic routes involving 3-(2,4-dichlorophenyl)-2-propenoic acid chloride, further enhancing its practical utility.

The agrochemical sector has also explored derivatives of this compound for their potential as crop protection agents. The structural features present in CAS No. 82476-04-8 contribute to herbicidal and fungicidal properties when incorporated into larger molecular frameworks. By serving as a precursor for more complex agrochemicals, this intermediate supports efforts to develop sustainable solutions for modern agriculture.

In conclusion,2-PROPENOYL CHLORIDE, 3-(2,4-DICHLOROPHENYL)-, (2E) represents a significant asset in synthetic organic chemistry and drug discovery research. Its unique structural features and reactivity profile enable diverse applications across pharmaceuticals and agrochemicals. As research continues to uncover new synthetic methodologies and biological targets,CAS No. 82476-04-8 is poised to remain a cornerstone compound in innovative chemical synthesis and molecular design.